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Compound of Interest

Compound Name: 3-Chlorobenzotrichloride
CAS No.: 2136-81-4
Cat. No.: B052308
Get Quote
. J

An In-depth Technical Guide on the Physicochemical Properties of 3-Chlorobenzotrichloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3-Chlorobenzotrichloride. The information is intended for researchers,
scientists, and professionals in drug development who may use this compound as a chemical
intermediate or require a thorough understanding of its characteristics for analytical and safety
purposes. All quantitative data is summarized in structured tables for ease of reference.

Chemical Identity

3-Chlorobenzotrichloride, also known as 1-chloro-3-(trichloromethyl)benzene, is an
organochlorine compound. Its structure features a benzene ring substituted with a chlorine
atom and a trichloromethyl group at positions 3.
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Physicochemical Properties

The physical and chemical properties of 3-Chlorobenzotrichloride are crucial for its handling,
storage, and application in synthetic chemistry.

Physical Properties

This compound is typically a colorless oil under standard conditions.[1] Key physical data are
summarized in the table below.
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Chemical Properties

The reactivity of 3-Chlorobenzotrichloride is primarily dictated by the electrophilic nature of
the trichloromethyl group and the chlorine substituent on the benzene ring. These features
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make it a versatile intermediate for various organic transformations.
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Synthesis and Purification
Synthesis Pathway

3-Chlorobenzotrichloride is commonly synthesized via the chlorination of 3-chlorotoluene.
This reaction typically proceeds through a radical mechanism, often initiated by UV light or a
chemical initiator, to chlorinate the methyl group.
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Synthesis of 3-Chlorobenzotrichloride
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Experimental Protocol: Synthesis Example

While specific industrial protocols are proprietary, a general laboratory-scale synthesis can be
described. The synthesis of related compounds, such as 2-chlorobenzotrichloride, involves
heating the corresponding chlorotoluene with a catalyst like phosphorus pentachloride and
introducing chlorine gas.[5] A similar approach can be adapted for the 3-chloro isomer.

Materials:

e 3-Chlorotoluene

e Chlorine gas

« Initiator (e.g., AIBN) or a UV lamp
Procedure:

o Charge a reaction vessel equipped with a gas inlet, condenser, and stirrer with 3-
chlorotoluene.

e Heat the reactor to a temperature suitable for radical initiation.

« Introduce chlorine gas into the reactor while irradiating with UV light or in the presence of a
radical initiator.

» Monitor the reaction progress using Gas Chromatography (GC) to observe the conversion of
the starting material and the formation of mono-, di-, and trichlorinated products.

e Continue the chlorination until the desired conversion to 3-Chlorobenzotrichloride is
achieved.

e Upon completion, stop the chlorine flow and cool the reaction mixture.

e The crude product is then purified to remove unreacted starting material and incompletely
chlorinated byproducts.

Purification
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Fractional distillation under reduced pressure is the most effective method for purifying 3-
Chlorobenzotrichloride.[6] This technique separates the desired product from byproducts with
different boiling points, such as o-Chlorobenzylidene Chloride and o-Chlorobenzyl Chloride.[6]
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Purification by Fractional Distillation

Analytical Methods

The purity and identity of 3-Chlorobenzotrichloride are typically determined using
chromatographic techniques.

Gas Chromatography (GC)

Gas Chromatography is a standard method to assess the purity of 3-Chlorobenzotrichloride
and to quantify any residual impurities.[6] The identity of the compound can be confirmed by
comparing its retention time with that of a certified reference standard.[6]

Gas Chromatography-Mass Spectrometry (GC-MS)

For detailed structural confirmation and the identification of unknown impurities, Gas
Chromatography-Mass Spectrometry (GC-MS) is employed.[6] This technique provides
information on the mass-to-charge ratio of the compound and its fragments, allowing for
definitive identification.
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A comprehensive characterization data package for a reference standard of 3-
Chlorobenzotrichloride would typically include:

H-NMR (Proton Nuclear Magnetic Resonance)

Mass Spectrometry (MS)

High-Performance Liquid Chromatography (HPLC)

Infrared Spectroscopy (IR)

Thermogravimetric Analysis (TGA)

A Certificate of Analysis (CoA) detailing purity and potency.[3]

Safety and Handling

3-Chlorobenzotrichloride is a hazardous chemical and requires careful handling in a
laboratory or industrial setting.

Handling: Avoid contact with skin and eyes.[7][8] It is recommended to work in a well-
ventilated area or under a chemical fume hood.[7]

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[7] It is often
stored in a refrigerator.[2][4][7]

o Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and
eye/face protection.[9] In case of fire, a self-contained breathing apparatus may be
necessary.[8]

o First Aid: In case of contact, wash the affected area with soap and plenty of water.[8] If
inhaled, move the person to fresh air.[8] In case of eye contact, rinse thoroughly with plenty
of water for at least 15 minutes.[8] If swallowed, rinse the mouth with water and consult a
physician.[8]

For detailed safety information, always refer to the material safety data sheet (MSDS) provided
by the supplier.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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